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Compound of Interest

Compound Name: Biotin-d2-1

Cat. No.: B15088256 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Biotin-d2-1. The following procedures

ensure safe operational handling and disposal of this compound.

Hazard Identification and Safety Data
While Biotin-d2-1 is not classified as a hazardous substance, it is crucial to handle it with care

to avoid potential irritation and to maintain a safe laboratory environment.[1] The primary risks

are associated with dust inhalation and contact with skin and eyes.[2]

Quantitative Safety Data Value Source

Chemical Formula C10H14D2N2O3S C/D/N Isotopes

Melting Point 228.9 °C / 444 °F Fisher Scientific

pH 4.5 (0.01 %) Fisher Scientific

Flammability Not flammable or combustible C/D/N Isotopes

Stability
Stable under recommended

storage conditions
C/D/N Isotopes

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent contamination, the following personal protective

equipment is mandatory when handling Biotin-d2-1:

Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards are required to protect against dust particles.[2]

Hand Protection: Handle with gloves.[2] Nitrile rubber gloves with a minimum thickness of

0.11 mm are suitable.[3] Contaminated gloves should be disposed of after use in accordance

with good laboratory practices.

Skin and Body Protection: Wear impervious clothing to prevent skin contact. A lab coat is

generally sufficient.

Respiratory Protection: If there is a risk of dust formation, use an air-purifying respirator. For

situations where a respirator is the sole means of protection, a full-face supplied-air

respirator should be used. All respiratory equipment must be tested and approved under

appropriate government standards such as NIOSH (US).

Experimental Protocols
Handling and Storage:

Ventilation: Handle Biotin-d2-1 in a well-ventilated area. A laboratory fume hood or

mechanical exhaust should be used to minimize exposure to dust.

Avoiding Dust Formation: Avoid creating and inhaling dust. Do not perform actions that could

cause the powder to become airborne, such as vigorous shaking or scraping.

Contact Avoidance: Avoid contact with eyes, skin, and clothing.

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place. It is recommended to store it refrigerated.

Spill Management:

Personal Precautions: In the event of a spill, ensure you are wearing the appropriate PPE.

Avoid breathing in any dust that may have been generated.
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Containment: Prevent the product from entering drains.

Clean-up: Carefully pick up the spilled material without creating dust and place it in a

suitable, closed container for disposal.

Disposal Plan:

Waste Disposal: Dispose of Biotin-d2-1 and any contaminated materials by contacting a

licensed professional waste disposal service.

Container Disposal: Empty containers may retain product residue. Do not cut, drill, grind, or

weld on or near such containers.

First-Aid Measures
Eye Contact: In case of contact, immediately flush eyes with plenty of water as a precaution.

Skin Contact: Wash the affected area with soap and plenty of water. If irritation persists,

consult a physician.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give artificial

respiration and consult a physician.

Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an

unconscious person. Consult a physician.
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Caption: Workflow for the safe handling of Biotin-d2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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